Cas no 1115390-18-5 (2-(2-cyanophenyl)-2-oxoacetic acid)

2-(2-cyanophenyl)-2-oxoacetic acid is a versatile organic compound with distinct structural features. It offers high purity, stability, and reactivity, making it suitable for various synthetic applications. Its presence of a cyano group and a keto group facilitates efficient transformation into complex organic molecules. This compound is ideal for research in organic synthesis and pharmaceutical development.

2-(2-cyanophenyl)-2-oxoacetic acid structure

1115390-18-5 structure

Product Name:2-(2-cyanophenyl)-2-oxoacetic acid

CAS No:1115390-18-5

MF:C₉H₅NO₃

MW:175.140902280807

CID:6483560

PubChem ID:18549790

Update Time:2025-06-20

2-(2-cyanophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2-cyanophenyl)-2-oxoacetic acid
- SCHEMBL8065818
- EN300-1828839
- 1115390-18-5
- Inchi： 1S/C9H5NO3/c10-5-6-3-1-2-4-7(6)8(11)9(12)13/h1-4H,(H,12,13)
- InChI Key： RHQQFNDPFQYQQL-UHFFFAOYSA-N
- SMILES： O=C(C(=O)O)C1C=CC=CC=1C#N

Computed Properties

Exact Mass: 175.026943022g/mol
Monoisotopic Mass: 175.026943022g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 78.2Å²

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